Cas no 1187385-93-8 (Methyl 6-((4-methoxybenzyl)amino)nicotinate)

• Product Name: Methyl 6-((4-methoxybenzyl)amino)nicotinate
• CAS No: 1187385-93-8
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 856271
• PubChem ID: 46739550
• Update Time: 2025-05-21

Methyl 6-((4-methoxybenzyl)amino)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-((4-methoxybenzyl)amino)nicotinate
• Methyl 2-(4-methoxybenzylamino)pyridine-5-carboxylate
• Methyl 6-(4-methoxybenzylamino)nicotinate
• 6-(4-methoxybenzylamino)nicotinic acid methyl ester
• ACMC-2099yz
• AG-L-20574
• AK-91979
• ANW-17193
• BD230151
• CTK4B0842
• AKOS015852238
• Methyl 6-{[(4-methoxyphenyl)methyl]amino}pyridine-3-carboxylate
• SCHEMBL14920974
• MFCD12546493
• HMEBGOQZXIPKLH-UHFFFAOYSA-N
• BS-25047
• 1187385-93-8
• SB55145
• DTXSID60675152
• DB-352112
• 6-(4-Methoxy-benzylamino)-nicotinic acid methyl ester
• CS-0207906
• Methyl6-((4-methoxybenzyl)amino)nicotinate
• methyl 6-[(4-methoxyphenyl)methylamino]pyridine-3-carboxylate

• MDL： MFCD12546493
• Inchi： 1S/C15H16N2O3/c1-19-13-6-3-11(4-7-13)9-16-14-8-5-12(10-17-14)15(18)20-2/h3-8,10H,9H2,1-2H3,(H,16,17)
• InChI Key： HMEBGOQZXIPKLH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 6-((4-methoxybenzyl)amino)nicotinate

Introduction to Methyl 6-((4-methoxybenzyl)amino)nicotinate (CAS No. 1187385-93-8)

Methyl 6-((4-methoxybenzyl)amino)nicotinate, identified by the CAS registry number 1187385-93-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in various biological processes. The structure of Methyl 6-((4-methoxybenzyl)amino)nicotinate incorporates a methyl group, a benzylamine moiety with a methoxy substituent, and a nicotinate backbone, making it a versatile molecule with potential applications in drug design and development.

Recent studies have highlighted the importance of nicotinates in modulating cellular processes, particularly in the context of metabolic regulation and inflammation. The methyl group in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes and interact with cellular targets. The 4-methoxybenzylamine group introduces additional functional diversity, potentially influencing the compound's bioavailability and pharmacokinetics.

The synthesis of Methyl 6-((4-methoxybenzyl)amino)nicotinate involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for biological testing. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to confirm the compound's identity and purity.

In terms of pharmacological activity, Methyl 6-((4-methoxybenzyl)amino)nicotinate has shown promise in preclinical models of metabolic disorders. Studies suggest that this compound may influence key enzymes involved in lipid metabolism, potentially offering new avenues for treating conditions such as obesity and diabetes. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, highlighting its potential as a therapeutic agent.

The structural features of Methyl 6-((4-methoxybenzyl)amino)nicotinate also make it an attractive candidate for further chemical modifications. By altering the substituents on the benzylamine or nicotinate moieties, researchers can explore a wide range of biological activities and optimize the compound's therapeutic profile. This flexibility underscores the importance of studying such compounds in depth to fully harness their potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of Methyl 6-((4-methoxybenzyl)amino)nicotinate to various protein targets with high accuracy. These computational models guide experimental efforts, accelerating the discovery of novel drug candidates and reducing the need for extensive trial-and-error approaches.

In conclusion, Methyl 6-((4-methoxybenzyl)amino)nicotinate (CAS No. 1187385-93-8) is a compelling compound with diverse applications in drug discovery and development. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable tool for advancing our understanding of metabolic regulation and inflammatory diseases. Continued exploration into its properties will undoubtedly yield further insights into its therapeutic potential.